Cas no 1520266-41-4 (1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1520266-41-4
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 6062007
• PubChem ID: 82503129
• Update Time: 2025-05-24

1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine
• [1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-yl]methanamine
• 1520266-41-4
• EN300-1595490

• Inchi： 1S/C8H16N4/c1-4-6(2)12-7(3)8(5-9)10-11-12/h6H,4-5,9H2,1-3H3
• InChI Key： QWCHSLLSGHNOGE-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CN)N=N1)C(C)CC

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1520266-41-4)

1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine, with the CAS number 1520266-41-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both the butan-2-yl and methyl groups in its structure enhances its lipophilicity, making it a promising candidate for bioavailability optimization in medicinal chemistry.

In recent years, the demand for 1,2,3-triazole derivatives has surged due to their role in click chemistry, a technique widely used in bioconjugation and polymer science. Researchers are particularly interested in 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine for its potential as a building block in the synthesis of novel therapeutics. Its unique structure allows for facile modifications, enabling the development of targeted molecules for conditions such as inflammation and microbial infections. This aligns with the growing trend of precision medicine, where customized treatments are designed based on individual genetic profiles.

The compound's CAS No. 1520266-41-4 is frequently searched in academic databases and patent filings, reflecting its relevance in R&D pipelines. A key advantage of this molecule is its compatibility with green chemistry principles, as it can be synthesized using eco-friendly protocols like catalyst-free cycloaddition. This aspect resonates with the global push toward sustainable chemical practices, a topic highly discussed in forums like ACS Green Chemistry and Nature Sustainability.

From a commercial perspective, 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine is often listed by suppliers specializing in high-purity intermediates. Its applications extend to crop protection, where triazole-based compounds are explored for their fungicidal properties. This ties into the broader agricultural focus on resistance management, as farmers seek alternatives to traditional pesticides amid rising pathogen resistance.

Analytical studies of CAS 1520266-41-4 highlight its stability under physiological conditions, a critical factor for drug delivery systems. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, further boosting its appeal for preclinical trials. Such data are often queried in platforms like PubChem and Reaxys, underscoring the compound's integration into digital research tools.

In summary, 1-(butan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylmethanamine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted utility—from pharmaceutical scaffolds to agrochemical leads—positions it as a compound of enduring scientific and industrial value. As the fields of bioconjugation and sustainable chemistry evolve, this molecule is poised to remain at the forefront of cutting-edge applications.